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An In-depth Technical Guide on the Physical and Chemical Properties of Solid Ammonium
Propionate

Introduction

Ammonium propionate (NH4(Cz2HsCOQ)), the ammonium salt of propionic acid, is a white to
light yellow crystalline solid with significant applications across various industries.[1][2][3][4][5]
It is utilized as a preservative and antimicrobial agent in food, animal feed, and cosmetics, and
also finds use in agriculture and chemical synthesis.[1][2][6][7][8][9] Its efficacy, particularly as a
mold inhibitor, is attributed to its ability to release free propionic acid under acidic conditions.[1]
[51[8][9][10] This document provides a comprehensive technical overview of the core physical
and chemical properties of solid ammonium propionate, intended for researchers, scientists,
and professionals in drug development.

Chemical and Physical Properties

Solid ammonium propionate is characterized by its strong hygroscopicity, readily deliquescing
in moist air.[1][8][9][10] It is known for its solubility in water and various organic solvents. The
reported physical constants, such as melting point and density, exhibit some variability in the
literature, which may be attributable to differences in purity, crystalline form, or measurement
conditions.

Quantitative Data Summary
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The following tables summarize the key quantitative properties of ammonium propionate.

Table 1. General and Physical Properties

Property Value Source(s)

IUPAC Name Ammonium propanoate [1][7]

CAS Number 17496-08-1 [11[4107]

Molecular Formula C3HsNO2 [1107111]

Molecular Weight 91.11 g/mol [1][71112]
White to light yellow crystalline

Appearance solid, powder, or granules.[1] [1112][3]
[21[3]

Melting Point 45 °C (113 °F) [L[718][13]
73°C [41[91[14]
Note: Some sources indicate it 2]
decomposes before melting.

N , 141.7 °C (287.1 °F) at 760

Boiling Point [41617111]
mmHg

Density 1.108 g/cm3 [1]8]
1.054 g/cm3 at 20 °C [4][14]

| Vapor Pressure | 4.23 mmHg at 25 °C (estimated) |[4][11][15] |

Table 2: Solubility Properties
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Solvent Solubility Source(s)
Water Soluble (1 g/mL) [11[2][7]
Ethanol Soluble [11[51[9]
Acetic Acid Soluble [1]
Acetone Soluble [1]8]
Chloroform Miscible and Soluble [1][8]

| Ether | Miscible and Soluble |[1][8] |

Chemical Characteristics
Synthesis and Decomposition

Ammonium propionate is formed through the acid-base reaction of propionic acid and
ammonia.[1][7][9][10]

C2HsCOOH + NH3 - NHa4(C2HsCOO)

The compound is subject to thermal decomposition. When heated, the equilibrium shifts,
releasing ammonia and propionic acid.[5][16] This process, known as thermal salt-splitting, is a
method used to recover propionic acid from its ammonium salt.[16][17]

Click to download full resolution via product page

Caption: Synthesis and Decomposition of Ammonium Propionate.

pH-Dependent Activity

The antimicrobial functionality of ammonium propionate is highly dependent on pH. In acidic
environments, it dissociates to form free propionic acid, which is the active fungicidal and
bactericidal agent.[1][5][8][9][10] The efficacy of its preservative action is therefore enhanced at
lower pH values.[1][8][9] This property is crucial for its application in food and feed
preservation.
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Caption: pH-Dependent Antimicrobial Action of Ammonium Propionate.

Biological Activity and Signaling

Recent studies suggest that propionate, delivered via salts like ammonium propionate, acts
as a signaling molecule, particularly in the context of gut microbiota and metabolic regulation. It
can activate G-protein coupled receptors (GPCRs) 41 and 43.[1] This activation can lead to the
stimulation of peroxisome proliferator-activated receptor y (PPAR-y), which in turn inhibits the
nuclear factor-kB (NF-kB) transcription factor.[1] The inhibition of NF-kB raises the threshold for
inflammatory responses, highlighting a potential immunomodulatory role for ammonium
propionate.[1]
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Caption: Potential Biological Signaling Pathway of Propionate.

Experimental Protocols

The characterization of solid ammonium propionate involves standard analytical techniques
to confirm its identity, purity, and thermal properties. The following are generalized
methodologies for key experiments.

Synthesis and Purification
Objective: To synthesize ammonium propionate from propionic acid and ammonia and purify
it by crystallization.

Methodology:

¢ Reaction: In a well-ventilated fume hood, slowly add a stoichiometric amount of concentrated
ammonium hydroxide solution to propionic acid in a reaction vessel placed in an ice bath to
control the exothermic reaction.
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» Neutralization: Monitor the pH of the solution, adjusting with small additions of ammonium
hydroxide until a neutral pH (approx. 7.0) is achieved.

» Crystallization: Transfer the resulting solution to an evaporating dish and reduce the volume
by gentle heating or under reduced pressure to induce crystallization.

« Isolation: Collect the formed crystals by vacuum filtration.

e Drying: Dry the crystals in a desiccator over a suitable drying agent or in a vacuum oven at a
low temperature (<35°C) to prevent decomposition.[1][2]

o Storage: Store the final product in a tightly sealed container due to its hygroscopic nature.
[18]

Click to download full resolution via product page

Caption: General Workflow for Synthesis of Ammonium Propionate.

Thermal Analysis (DSCITGA)

Objective: To determine the melting point and thermal decomposition profile of ammonium
propionate.

Methodology:

o Sample Preparation: Accurately weigh 3-5 mg of the dried ammonium propionate sample
into a hermetically sealed aluminum pan. Prepare an empty, sealed pan as a reference.

« Differential Scanning Calorimetry (DSC):
o Place the sample and reference pans into the DSC cell.

o Heat the sample under a nitrogen atmosphere (flow rate ~50 mL/min) from ambient
temperature to 250°C at a constant rate (e.g., 10 °C/min).
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o Record the heat flow as a function of temperature. Endothermic peaks correspond to
melting or other phase transitions, while exothermic peaks indicate decomposition.

o Thermogravimetric Analysis (TGA):
o Place 5-10 mg of the sample in a tared TGA pan.

o Heat the sample under a nitrogen atmosphere from ambient temperature to 300°C at a
constant rate (e.g., 10 °C/min).

o Record the mass loss as a function of temperature. The onset of mass loss indicates the
beginning of decomposition.

Spectroscopic Analysis (FTIR/INMR)

Objective: To confirm the chemical structure and functional groups of ammonium propionate.
Methodology:
o Fourier-Transform Infrared (FTIR) Spectroscopy:

o Prepare the sample using an appropriate method (e.g., KBr pellet or Attenuated Total
Reflectance - ATR).

o Acquire the spectrum over a range of 4000-400 cm~1.

o Analyze the spectrum for characteristic peaks: N-H stretching (ammonium ion), C=0
stretching (carboxylate), C-H stretching (alkyl chain), and O-H stretching (if hydrated).

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Dissolve a small amount of the sample in a suitable deuterated solvent (e.g., D20 or
DMSO-ds).

o Acquire *H and 3C NMR spectra.[19][20]

o For 'H NMR, expect signals corresponding to the ethyl group protons (a triplet and a
quartet) and potentially a broad signal for the ammonium protons.[21][22]
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o For 13C NMR, expect signals for the carbonyl carbon, the methylene carbon, and the
methyl carbon.

Safety and Handling

Ammonium propionate is classified as an irritant.[7] Safety data sheets indicate it may cause
skin and serious eye irritation or damage, as well as respiratory irritation.[7][12][23][24]

o Handling: Use in a well-ventilated area. Personal protective equipment, including gloves,
safety goggles, and a lab coat, should be worn to prevent skin and eye contact.[18]

o Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.[1][18] Keep
away from moisture and incompatible materials.

o First Aid: In case of contact, rinse the affected area thoroughly with water. If inhaled, move to
fresh air. Seek medical attention if irritation persists or if ingested.[23][25]

Conclusion

Ammonium propionate is a versatile compound with well-defined, albeit sometimes variably
reported, physical and chemical properties. Its utility as an antimicrobial agent is directly linked
to its chemical behavior in acidic environments. Furthermore, emerging research into its
biological signaling activities suggests potential roles in metabolic and immune regulation,
warranting further investigation. The experimental protocols outlined provide a foundational
framework for the synthesis and characterization of this compound in a research setting.
Proper safety and handling procedures are essential when working with this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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